Cas no 1803753-78-7 (4-Cyano-2-fluoronicotinoyl chloride)

• Product Name: 4-Cyano-2-fluoronicotinoyl chloride
• CAS No: 1803753-78-7
• MF: C₇H₂ClFN₂O
• MW: 184.554983615875
• CID: 4802744
• Update Time: 2025-05-20

4-Cyano-2-fluoronicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-fluoronicotinoyl chloride

• Inchi： 1S/C7H2ClFN2O/c8-6(12)5-4(3-10)1-2-11-7(5)9/h1-2H
• InChI Key： VCYQWDPODYOVIS-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC=CC=1C#N)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-2-fluoronicotinoyl chloride

Comprehensive Guide to 4-Cyano-2-fluoronicotinoyl chloride (CAS No. 1803753-78-7): Properties, Applications, and Industry Insights

The chemical compound 4-Cyano-2-fluoronicotinoyl chloride (CAS No. 1803753-78-7) is a highly specialized nicotinoyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. As a fluorinated pyridine building block, this compound plays a pivotal role in modern drug discovery and material science, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

With the growing demand for precision medicine and targeted therapies, researchers are increasingly exploring fluorinated heterocycles like 4-Cyano-2-fluoronicotinoyl chloride. Its unique molecular structure – featuring both cyano and fluoro substituents on the pyridine ring – offers exceptional reactivity for amide bond formation, making it invaluable for creating novel enzyme inhibitors and receptor modulators.

The compound's CAS registry number 1803753-78-7 serves as its unique identifier in global chemical databases, ensuring traceability in pharmaceutical supply chains. Recent patent analyses reveal a surge in applications for 4-Cyano-2-fluoronicotinoyl chloride in developing kinase inhibitors, particularly those addressing cancer pathways and inflammatory diseases – two of the most searched health topics in medical AI systems today.

From a synthetic chemistry perspective, the electron-withdrawing nature of both the cyano and fluoro groups enhances the acyl chloride reactivity of this compound, enabling efficient couplings with various nucleophiles under mild conditions. This property aligns perfectly with current industry trends favoring green chemistry approaches and atom-economical reactions – keywords frequently appearing in recent chemical literature searches.

Analytical characterization of CAS 1803753-78-7 typically involves advanced techniques like NMR spectroscopy (showing distinct fluorine-19 signals) and mass spectrometry. The compound's stability profile and storage conditions are common queries among researchers, with optimal preservation requiring anhydrous environments at controlled temperatures – a critical consideration for laboratory management systems.

The 4-Cyano-2-fluoronicotinoyl chloride market has seen steady growth, driven by expanding contract research organizations and increased outsourcing of pharmaceutical intermediates production. Quality specifications for 1803753-78-7 typically emphasize ≥98% purity (HPLC), with strict controls on impurity profiles – a key concern for regulatory compliance in GMP manufacturing.

Emerging applications in PET radiopharmaceuticals (utilizing the fluorine-18 isotope) and bioconjugation chemistry have further elevated interest in this compound. These cutting-edge applications address trending healthcare needs like precision diagnostics and targeted drug delivery – topics dominating recent scientific conference agendas and academic search queries.

From a regulatory standpoint, proper handling of 4-Cyano-2-fluoronicotinoyl chloride requires standard laboratory safety protocols, though it doesn't fall under restricted categories. The compound's material safety data sheet (MSDS) provides essential guidance for researchers, with particular attention to moisture-sensitive characteristics – a frequent discussion point in chemical forum threads about acid chloride handling.

Future research directions for CAS 1803753-78-7 may explore its potential in covalent inhibitor design – a hot topic in medicinal chemistry circles. The compound's balanced lipophilicity parameters (calculated LogP ~1.2) and molecular weight (198.56 g/mol) make it particularly suitable for developing blood-brain barrier permeable therapeutics – addressing one of the biggest challenges in CNS drug development.

As the pharmaceutical industry continues to prioritize structure-activity relationship optimization, 4-Cyano-2-fluoronicotinoyl chloride stands out as a versatile building block. Its combination of hydrogen bond acceptor sites and polar surface area (~50 Ų) contributes to desirable drug-like properties in final compounds – parameters increasingly important in AI-driven drug design platforms.